1-(2,5-difluorophenyl)-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 1-(2,5-difluorophenyl)pyrazole-3-carboxylic acid
• InChI: InChI=1S/C10H6F2N2O2/c11-6-1-2-7(12)9(5-6)14-4-3-8(13-14)10(15)16/h1-5H,(H,15,16)
• InChI Key: GRRRYUJAKBASQS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)N2C=CC(=N2)C(=O)O)F
• Molecular Formula: C10H6F2N2O2
• Molecular Weight: 224.16 g/mol
• CAS RN: 1152962-42-9

Description

The compound “1-(2,5-difluorophenyl)-1H-pyrazole-3-carboxylic acid” contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The pyrazole ring is a five-membered ring with two nitrogen atoms and three carbon atoms. It also contains a carboxylic acid group (-COOH) and a phenyl group (a ring of 6 carbon atoms, also known as a benzene ring) that is substituted with two fluorine atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrazole ring, possibly through a condensation reaction of a 1,3-diketone with hydrazine. The fluorine atoms could be introduced through electrophilic aromatic substitution on the phenyl ring. The carboxylic acid group could be introduced through various methods, such as oxidation of a primary alcohol or aldehyde group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazole ring, the carboxylic acid group, and the difluorophenyl group. The presence of these functional groups would likely result in a polar molecule due to the electronegativity of the oxygen and fluorine atoms.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The carboxylic acid group is acidic and can participate in acid-base reactions. The pyrazole ring can act as a nucleophile in reactions with electrophiles. The fluorine atoms on the phenyl ring can influence the reactivity of the ring, making it less reactive towards electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. It would likely be a solid at room temperature, and its solubility would depend on the polarity of the solvent. The presence of the carboxylic acid group could result in hydrogen bonding, influencing its boiling point and melting point.

Scientific Research Applications

Functionalization and Reactivity Studies

• Functionalization Reactions : 1H-pyrazole-3-carboxylic acid derivatives, including those similar to 1-(2,5-difluorophenyl)-1H-pyrazole-3-carboxylic acid, have been studied extensively for functionalization reactions. For instance, the reaction of its acid chloride with aminophenol derivatives leads to the formation of corresponding N-(hydroxyphenyl)-1H-pyrazole-3-carboxamides, showcasing its reactivity and potential for creating diverse chemical structures (Yıldırım & Kandemirli, 2006).

• Theoretical and Experimental Studies : Experimental and theoretical studies have been conducted on the functionalization of similar compounds. These studies provide insight into the reaction mechanisms and structural determination of the newly synthesized compounds, enhancing understanding of their chemical properties (Yıldırım, Kandemirli, & Demir, 2005).

Synthesis and Characterization

• Novel Compound Synthesis : Research has been focused on synthesizing novel compounds from 1H-pyrazole-3-carboxylic acid derivatives. These compounds have been characterized using NMR, IR spectroscopy, and elemental analyses, contributing to the development of new chemicals with potential applications in various fields (Kasımoğulları & Arslan, 2010).

• Crystal Structures and Complex Formation : The coordination and crystallization properties of pyrazole-dicarboxylate acid derivatives, structurally similar to 1-(2,5-difluorophenyl)-1H-pyrazole-3-carboxylic acid, have been studied. These studies involve the synthesis of novel mononuclear coordination complexes, contributing to the understanding of molecular structure and bonding (Radi et al., 2015).

Electronic and Molecular Properties

• Computational Studies : Computational studies, including density functional theory (DFT) calculations, have been performed to understand the electronic structure and vibrational frequencies of similar pyrazole derivatives. These studies are crucial for predicting the behavior of these compounds in various chemical environments (Altürk, Avcı, Tamer, & Atalay, 2018).

• Electrochemiluminescence Applications : Some pyrazolecarboxylic metal-organic frameworks have shown promising electrochemiluminescence (ECL) properties, suggesting potential applications in the development of ECL-based devices and sensors (Feng et al., 2016).

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling “1-(2,5-difluorophenyl)-1H-pyrazole-3-carboxylic acid” would require appropriate safety measures. It’s important to avoid inhalation, ingestion, or skin contact. In case of exposure, rinsing with plenty of water is advised.

Future Directions

The potential applications of this compound would depend on its physical and chemical properties, as well as its biological activity. If it shows promising biological activity, it could be further studied for potential medicinal uses.